Cas no 62804-99-3 (Propanoic acid, 2-[(2,6-dibromo-3-pyridinyl)oxy]-, ethyl ester)

• Product Name: Propanoic acid, 2-[(2,6-dibromo-3-pyridinyl)oxy]-, ethyl ester
• CAS No: 62804-99-3
• MF: C₁₀H₁₁Br₂NO₃
• MW: 353.007241487503
• CID: 430924
• PubChem ID: 71382629
• Update Time: 2025-04-19

Propanoic acid, 2-[(2,6-dibromo-3-pyridinyl)oxy]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-[(2,6-dibromo-3-pyridinyl)oxy]-, ethyl ester
• ethyl 2-(2,6-dibromopyridin-3-yl)oxypropanoate
• Ethyl 2-[(2,6-dibromopyridin-3-yl)oxy]propanoate
• DTXSID90805006
• 62804-99-3

• Inchi： 1S/C10H11Br2NO3/c1-3-15-10(14)6(2)16-7-4-5-8(11)13-9(7)12/h4-6H,3H2,1-2H3
• InChI Key： OEVFHVNIAJWUMF-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(N=1)Br)OC(C(=O)OCC)C

Computed Properties

• Exact Mass: 350.91053
• Monoisotopic Mass: 350.91057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• PSA: 48.42